Citric acid Citric acid Citric acid appears as colorless, odorless crystals with an acid taste. Denser than water. (USCG, 1999)
Citric acid is a tricarboxylic acid that is propane-1,2,3-tricarboxylic acid bearing a hydroxy substituent at position 2. It is an important metabolite in the pathway of all aerobic organisms. It has a role as a food acidity regulator, a chelator, an antimicrobial agent and a fundamental metabolite. It is a conjugate acid of a citrate(1-) and a citrate anion.
A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium-chelating ability. Citric acid is one of the active ingredients in Phexxi, a non-hormonal contraceptive agent that was approved by the FDA on May 2020. It is also used in combination with magnesium oxide to form magnesium citrate, an osmotic laxative.
Citric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Anhydrous citric acid is a Calculi Dissolution Agent and Anti-coagulant. The mechanism of action of anhydrous citric acid is as an Acidifying Activity and Calcium Chelating Activity. The physiologic effect of anhydrous citric acid is by means of Decreased Coagulation Factor Activity.
Citric Acid is a natural product found in Camellia sinensis, Diplachne fusca, and other organisms with data available.
Anhydrous Citric Acid is a tricarboxylic acid found in citrus fruits. Citric acid is used as an excipient in pharmaceutical preparations due to its antioxidant properties. It maintains stability of active ingredients and is used as a preservative. It is also used as an acidulant to control pH and acts as an anticoagulant by chelating calcium in blood.
A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium chelating ability.
See also: Citric Acid Monohydrate (narrower).
Brand Name: Vulcanchem
CAS No.: 77-92-9
VCID: VC21087769
InChI: InChI=1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula: C6H8O7
C6H8O7
CH2COOH-C(OH)COOH-CH2COOH
Molecular Weight: 192.12 g/mol

Citric acid

CAS No.: 77-92-9

Cat. No.: VC21087769

Molecular Formula: C6H8O7
C6H8O7
CH2COOH-C(OH)COOH-CH2COOH

Molecular Weight: 192.12 g/mol

* For research use only. Not for human or veterinary use.

Citric acid - 77-92-9

Specification

Description Citric acid appears as colorless, odorless crystals with an acid taste. Denser than water. (USCG, 1999)
Citric acid is a tricarboxylic acid that is propane-1,2,3-tricarboxylic acid bearing a hydroxy substituent at position 2. It is an important metabolite in the pathway of all aerobic organisms. It has a role as a food acidity regulator, a chelator, an antimicrobial agent and a fundamental metabolite. It is a conjugate acid of a citrate(1-) and a citrate anion.
A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium-chelating ability. Citric acid is one of the active ingredients in Phexxi, a non-hormonal contraceptive agent that was approved by the FDA on May 2020. It is also used in combination with magnesium oxide to form magnesium citrate, an osmotic laxative.
Citric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Anhydrous citric acid is a Calculi Dissolution Agent and Anti-coagulant. The mechanism of action of anhydrous citric acid is as an Acidifying Activity and Calcium Chelating Activity. The physiologic effect of anhydrous citric acid is by means of Decreased Coagulation Factor Activity.
Citric Acid is a natural product found in Camellia sinensis, Diplachne fusca, and other organisms with data available.
Anhydrous Citric Acid is a tricarboxylic acid found in citrus fruits. Citric acid is used as an excipient in pharmaceutical preparations due to its antioxidant properties. It maintains stability of active ingredients and is used as a preservative. It is also used as an acidulant to control pH and acts as an anticoagulant by chelating calcium in blood.
A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium chelating ability.
See also: Citric Acid Monohydrate (narrower).
CAS No. 77-92-9
Molecular Formula C6H8O7
C6H8O7
CH2COOH-C(OH)COOH-CH2COOH
Molecular Weight 192.12 g/mol
IUPAC Name 2-hydroxypropane-1,2,3-tricarboxylic acid
Standard InChI InChI=1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
Standard InChI Key KRKNYBCHXYNGOX-UHFFFAOYSA-N
SMILES C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Canonical SMILES C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Boiling Point Decomposes (NTP, 1992)
Decomposes
Colorform Crystals; monoclinic holohedra; crystallizes from hot concentrated aqueous solution
Colorless, translucent crystals or powder
Rhombic crystals from water with 1 mol of water of crystallization
Flash Point 100 °C
Melting Point 307 °F (anhydrous) (NTP, 1992)
153 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator